1,2-Bis(perbromophenyl)ethane

• IUPAC Name: 1,2,3,4,5-pentabromo-6-[2-(2,3,4,5,6-pentabromophenyl)ethyl]benzene
• InChI: InChI=1S/C14H4Br10/c15-5-3(6(16)10(20)13(23)9(5)19)1-2-4-7(17)11(21)14(24)12(22)8(4)18/h1-2H2
• InChI Key: BZQKBFHEWDPQHD-UHFFFAOYSA-N
• Canonical SMILES: C(CC1=C(C(=C(C(=C1Br)Br)Br)Br)Br)C2=C(C(=C(C(=C2Br)Br)Br)Br)Br
• Molecular Formula: C14H4Br10
• DSSTOX Substance ID: DTXSID2052732
• Molecular Weight: 971.2 g/mol
• Physical Description: Dry Powder; Liquid; Other Solid; Pellets or Large Crystals
• Solubility: Insoluble in water
• Color/Form: White powder
• CAS RN: 84852-53-9
• Melting Point: >345 °C

Description

1,2-Bis(perbromophenyl)ethane is a chemical compound with the CAS Number: 84852-53-9 and a molecular weight of 971.23. It is also known as 1,2,3,4,5-pentabromo-6-[2-(2,3,4,5,6-pentabromophenyl)ethyl]benzene. It is a solid substance that is stored in a dry room at normal temperature.

Synthesis Analysis

Diphenyl ethane (DPE) was synthesized using benzene and dichloroethane as raw materials and AlC3 as a catalyst. Then, DPE was brominated and aged to obtain decabromodiphenyl ethane. Another synthesis method involves the use of unsymmetrically substituted 1,2-bis(4-bromophenyl)ethanes as key intermediates, which were obtained from the corresponding tolane precursor by selective hydrogenation.

Molecular Structure Analysis

This compound contains a total of 29 bonds; 25 non-H bonds, 12 multiple bonds, 3 rotatable bonds, 12 aromatic bonds, and 2 six-membered rings.

Chemical Reactions Analysis

The degradation of this compound initially forms this compound-1,2-dione, pentabromophenol, 2-(perbromophenyl)ethanol, and pentabromobenzoic acid. The subsequent transformation of these primary intermediates generates ring-opening, five-membered ring, and six-membered heterocycle products over time.

Physical And Chemical Properties Analysis

This compound has a boiling point of 676.235°C at 760 mmHg and a melting point of 345°C.

Scientific Research Applications

Organic–Inorganic Hybrid Silica Membranes

Research on organic–inorganic hybrid silica membranes using precursors like Bis(triethoxysilyl) ethane has shown that such materials can have loose amorphous structures compared to traditional silica membranes. These membranes exhibit high hydrothermal stability and are significant for gas separation applications due to their high hydrogen permeance and selectivity towards certain gases (Kanezashi, Yada, Yoshioka, & Tsuru, 2010).

Thermal Decomposition of Brominated Flame Retardants

The thermal decomposition mechanisms of brominated flame retardants, including 1,2-Bis(2,4,6-tribromophenoxy)ethane (BTBPE), have been analyzed to understand their behavior under high temperatures. This research is crucial for assessing the environmental impact and safety of using such compounds in various applications (Altarawneh & Dlugogorski, 2014).

Atmospheric Concentrations of Flame Retardants

Studies on the atmospheric concentrations of tribromophenoxy compounds, including TBE (a compound related to 1,2-Bis(perbromophenyl)ethane), have provided insights into the environmental presence and potential impacts of these flame retardants around the Great Lakes. This research helps in understanding the distribution and environmental fate of such chemicals (Ma, Venier, & Hites, 2012).

Palladium-Catalysed Chemical Reactions

The use of palladium complexes in catalyzing regioselective addition reactions has been explored, highlighting the versatility of palladium-1,2-bis(diphenylphosphino)ethane complexes in organic synthesis. This research is significant for the development of new chemical synthesis methods and the production of valuable compounds (Nune & Tanaka, 2007).

Mechanism of Action

Target of Action

It is widely used as a brominated flame retardant , suggesting that its primary targets are flammable materials. It is added to these materials to inhibit or resist the spread of fire .

Mode of Action

As a flame retardant, it likely works by releasing bromine atoms when heated. These atoms can then interfere with the combustion process, slowing down the rate of burning and reducing the spread of fire .

Pharmacokinetics

It is known to be a solid at room temperature and has very low water solubility .

Result of Action

The primary result of the action of 1,2-Bis(perbromophenyl)ethane is the retardation of fire. It is added to various materials, including thermoplastics, thermosets, textiles, and coatings, to inhibit or resist the spread of fire .

Action Environment

The efficacy and stability of this compound can be influenced by environmental factors. For instance, it is known to be stable under normal storage conditions, but it should be kept away from ignition sources and high temperatures .

Biochemical Analysis

Biochemical Properties

1,2-Bis(perbromophenyl)ethane plays a significant role in biochemical reactions, particularly in its interactions with enzymes, proteins, and other biomolecules. This compound has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of various xenobiotics. The interaction with these enzymes can lead to the formation of reactive intermediates, which may further interact with cellular macromolecules, potentially causing oxidative stress and cellular damage. Additionally, this compound has been found to bind to serum albumin, affecting its transport and distribution within the body .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell function by disrupting cell signaling pathways, altering gene expression, and affecting cellular metabolism. For instance, exposure to this compound has been associated with changes in the expression of genes involved in oxidative stress response, inflammation, and apoptosis. These changes can lead to altered cellular homeostasis and potentially contribute to the development of various diseases .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the binding interaction with cytochrome P450 enzymes, leading to enzyme inhibition or activation. This interaction can result in the formation of reactive oxygen species (ROS), which can cause oxidative damage to cellular components such as lipids, proteins, and DNA. Additionally, this compound has been shown to modulate the activity of nuclear receptors, such as the aryl hydrocarbon receptor (AhR), which plays a crucial role in regulating gene expression related to xenobiotic metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound is relatively stable under normal laboratory conditions, but it can undergo degradation under specific conditions, such as exposure to UV light or high temperatures. Long-term exposure to this compound has been associated with persistent oxidative stress and chronic inflammation in in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may not exhibit significant toxic effects, but at higher doses, it can cause adverse effects such as hepatotoxicity, neurotoxicity, and reproductive toxicity. Studies have shown that high doses of this compound can lead to liver damage, characterized by hepatocellular vacuolation and centrilobular hepatocytomegaly. Additionally, high doses have been associated with neurobehavioral changes and reproductive abnormalities in animal models .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes. These enzymes catalyze the oxidation of the compound, leading to the formation of hydroxylated metabolites. These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, facilitating their excretion from the body. The interaction of this compound with these metabolic pathways can influence metabolic flux and alter the levels of various metabolites .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interaction with transporters and binding proteins. This compound has been shown to bind to serum albumin, which facilitates its transport in the bloodstream. Additionally, it can accumulate in lipid-rich tissues, such as adipose tissue and the liver, due to its lipophilic nature. The distribution of this compound within the body can affect its localization and accumulation, potentially leading to tissue-specific toxicity .

Subcellular Localization

The subcellular localization of this compound is crucial for understanding its activity and function. This compound has been found to localize in various cellular compartments, including the endoplasmic reticulum (ER) and mitochondria. The localization to the ER is particularly significant, as it is the site of cytochrome P450 enzyme activity, where the compound can exert its effects on enzyme function and metabolism. Additionally, the presence of this compound in mitochondria can lead to mitochondrial dysfunction and contribute to cellular oxidative stress .